2-{[(4-chlorophenyl)sulfanyl]methyl}-5-methoxy-1-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,4-dihydropyridin-4-one

Specification

• CAS No.: 946343-84-6
• Molecular Formula: C24H23ClN2O3S
• Molecular Weight: 455.0 g/mol
• IUPAC Name: 2-[(4-chlorophenyl)sulfanylmethyl]-1-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-5-methoxypyridin-4-one
• Standard InChI: InChI=1S/C24H23ClN2O3S/c1-30-23-14-26(15-24(29)27-12-4-6-17-5-2-3-7-21(17)27)19(13-22(23)28)16-31-20-10-8-18(25)9-11-20/h2-3,5,7-11,13-14H,4,6,12,15-16H2,1H3
• Standard InChI Key: TYBJEWRFAXGHAF-UHFFFAOYSA-N
• SMILES: COC1=CN(C(=CC1=O)CSC2=CC=C(C=C2)Cl)CC(=O)N3CCCC4=CC=CC=C43
• Canonical SMILES: COC1=CN(C(=CC1=O)CSC2=CC=C(C=C2)Cl)CC(=O)N3CCCC4=CC=CC=C43

Introduction

The compound 2-{[(4-chlorophenyl)sulfanyl]methyl}-5-methoxy-1-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1,4-dihydropyridin-4-one is a complex organic molecule with a molecular formula of C24H23ClN2O3S. It combines a 1,4-dihydropyridin-4-one core with a tetrahydroquinoline moiety and a sulfanyl group linked to a chlorophenyl ring. This compound is of interest due to its potential pharmacological properties, which can be attributed to its structural components.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including condensation and cyclization processes. For example, the preparation might start with the formation of the 1,4-dihydropyridin-4-one core, followed by the introduction of the tetrahydroquinoline and sulfanyl-chlorophenyl groups through appropriate coupling reactions.

Potential Biological Activity

Compounds with similar structures have been explored for their pharmacological properties, including potential roles in cardiovascular diseases and neurological disorders. The presence of a tetrahydroquinoline moiety suggests possible interactions with biological targets related to these conditions.

Note:

Due to the limited availability of specific research articles directly referencing this compound, the information provided is based on general knowledge of similar compounds and their potential applications. Further detailed studies would be necessary to fully understand its properties and biological activity.